3,6-Dichloro-5-nitropyridazin-4-amine

• IUPAC Name: 3,6-dichloro-5-nitropyridazin-4-amine
• InChI: InChI=1S/C4H2Cl2N4O2/c5-3-1(7)2(10(11)12)4(6)9-8-3/h(H2,7,9)
• InChI Key: YFPAFTNZJFLJNW-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(C(=NN=C1Cl)Cl)[N+](=O)[O-])N
• Molecular Formula: C4H2Cl2N4O2
• DSSTOX Substance ID: DTXSID70512786
• Molecular Weight: 208.99 g/mol
• CAS RN: 28682-68-0

Description

The compound of interest, 3,6-Dichloro-5-nitropyridazin-4-amine, is a chlorinated nitropyridazine derivative. While the specific compound is not directly mentioned in the provided papers, related compounds and their reactions can offer insights into its potential characteristics and reactivity. For instance, chloro-nitropyridazinones have been shown to exhibit excellent nitro group transfer potentiality, which could suggest that 3,6-Dichloro-5-nitropyridazin-4-amine may also serve as a good nitro group donor in various chemical reactions .

Synthesis Analysis

The synthesis of related chloro-nitropyridazine compounds typically involves multiple steps, including substitution, oxidation, nitration, and ammoniation processes .

Scientific Research Applications

Amination Reactions

• Amination of Nitropyridazines : Studies demonstrate the amination of nitropyridazines, including compounds similar to 3,6-Dichloro-5-nitropyridazin-4-amine, using liquid ammonia and potassium permanganate. This process yields amino-nitropyridazines, indicating the compound's utility in synthesizing amines through selective amination reactions (Tondys & Plas, 1986).

Nucleophilic Substitution

• N-Nitration of Secondary Amines : The compound's derivatives have been utilized for the N-nitration of secondary amines, showcasing its potential in nitro group transfer reactions, which is significant in the synthesis of various organic compounds (Park et al., 2003).

Synthesis of Derivatives

• Formation of Amino-Derivatives : Reactions of similar compounds with methanolic ammonia and liquid ammonia lead to the formation of amino derivatives. These reactions highlight the compound's role in synthesizing structurally varied amines, essential in various chemical syntheses (Sakamoto & Plas, 1977).

Reactivity with Other Chemicals

• Reactions with Aromatic and Heterocyclic Amines : Compounds closely related to 3,6-Dichloro-5-nitropyridazin-4-amine react with aromatic and heterocyclic amines, leading to mono-substitution products. Such reactivity is crucial in the field of organic chemistry for creating a variety of derivatives (Gibadullina et al., 2012).

Potential in Photovoltaic Materials

• Synthesis of Photovoltaic Precursors : The compound, through specific reactions, can be a precursor for photovoltaic materials. This application is significant in the development of renewable energy technologies (Chmovzh et al., 2018).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if inhaled), and H335 (May cause respiratory irritation). Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280 (Wear protective gloves/protective clothing/eye protection/face protection), and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).